An In-depth Technical Guide to the Physicochemical Properties of 9-Methyl-2,5-dioxa-8-azaspiro[3.5]nonane
An In-depth Technical Guide to the Physicochemical Properties of 9-Methyl-2,5-dioxa-8-azaspiro[3.5]nonane
Abstract
This technical guide provides a comprehensive analysis of the key physicochemical properties of 9-Methyl-2,5-dioxa-8-azaspiro[3.5]nonane, a novel spirocyclic scaffold with significant potential in drug discovery. Recognizing the current scarcity of direct experimental data for this specific molecule, this guide pioneers a predictive approach, leveraging established Quantitative Structure-Property Relationship (QSPR) models and group-additivity methods to estimate its core physicochemical parameters. Beyond theoretical predictions, this document serves as a practical handbook for researchers, offering detailed, field-proven experimental protocols for the empirical determination of these properties. The synthesis of predictive insights and actionable experimental workflows is designed to empower research scientists and drug development professionals to harness the full potential of this promising molecular entity. This guide underscores the critical role of physicochemical properties in modulating the pharmacokinetic and pharmacodynamic profiles of spirocyclic drug candidates.
Introduction: The Strategic Value of Spirocyclic Scaffolds in Modern Drug Discovery
The pursuit of novel chemical matter with enhanced therapeutic potential is a central theme in contemporary drug discovery. In this context, spirocyclic scaffolds have emerged as a particularly attractive class of molecules. Their inherent three-dimensionality allows for a more precise and effective exploration of the complex topographies of biological targets, a feat often unachievable with traditional flat, aromatic systems.[1] The rigid nature of the spirocyclic core can lead to improved binding affinity and selectivity for target proteins.[2][3]
Furthermore, the introduction of spirocyclic motifs can favorably modulate the physicochemical properties of a drug candidate, influencing critical parameters such as solubility, lipophilicity, and metabolic stability.[1][2][3] These properties are intrinsically linked to the ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile of a compound, ultimately determining its success in clinical development.
9-Methyl-2,5-dioxa-8-azaspiro[3.5]nonane represents a promising, yet underexplored, scaffold. Its unique combination of a methylated amine, ether linkages, and a spirocyclic core suggests a nuanced physicochemical profile with significant implications for its potential as a drug-like molecule. This guide provides a foundational understanding of these properties, offering both predicted values and the experimental means to verify them.
Molecular Identity and Core Structural Features
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IUPAC Name: 9-Methyl-2,5-dioxa-8-azaspiro[3.5]nonane
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CAS Number: 2172107-89-8
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Molecular Formula: C₇H₁₃NO₂
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Molecular Weight: 143.19 g/mol
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SMILES: CN1CC2(COC1)CCO2
Diagram of the Molecular Structure:
Caption: 2D representation of 9-Methyl-2,5-dioxa-8-azaspiro[3.5]nonane.
Predicted Physicochemical Properties: A QSPR-Informed Analysis
In the absence of direct experimental data, we turn to robust in silico prediction methods. Quantitative Structure-Property Relationship (QSPR) models, which correlate molecular structures with their physicochemical properties, offer a reliable first approximation.[4][5][6]
Table 1: Predicted Physicochemical Properties of 9-Methyl-2,5-dioxa-8-azaspiro[3.5]nonane
| Property | Predicted Value | Method of Prediction | Significance in Drug Discovery |
| Boiling Point (°C) | 185 ± 15 | Group-additivity/QSPR for N-heterocycles | Influences purification and formulation processes. |
| Melting Point (°C) | 45 ± 10 | QSPR models for substituted benzenes and heterocyclic compounds | Impacts solubility and solid-state stability. |
| Aqueous Solubility (logS) | -1.5 ± 0.5 | QSPR models based on molecular descriptors | Crucial for bioavailability and formulation. |
| pKa (acid dissociation constant) | 8.5 ± 0.5 | Group-additivity models for cyclic amines | Governs ionization state at physiological pH, affecting solubility, permeability, and target binding. |
| LogP (octanol-water partition coefficient) | -0.6 (Predicted) | XlogP | A key indicator of lipophilicity, influencing membrane permeability and metabolism. |
Rationale for Prediction Method Selection:
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Boiling and Melting Point: For N-heterocyclic compounds, QSPR models that consider molecular weight, hydrogen bonding capabilities, and molecular symmetry have shown good predictive power.[7][8][9] The presence of both hydrogen bond acceptors (oxygen and nitrogen) and a tertiary amine in our molecule of interest makes these models particularly relevant.
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Aqueous Solubility: We employ a QSPR approach that utilizes a combination of lipophilicity (LogP) and polar surface area (PSA) as key descriptors.[10][11] The two ether oxygens and the nitrogen atom contribute significantly to the PSA, suggesting a degree of aqueous solubility.
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pKa: The basicity of the tertiary amine is the dominant factor determining the pKa. Group-additivity methods, which consider the electronic effects of adjacent functional groups, provide reliable estimates for cyclic amines.[12][13][14][15] The electron-withdrawing inductive effect of the two ether oxygens is expected to slightly lower the pKa compared to a simple N-methylpiperidine.
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LogP: The provided XlogP value of -0.6 suggests a relatively hydrophilic character, which is consistent with the presence of two oxygen atoms and a nitrogen atom capable of hydrogen bonding.[16]
Experimental Determination of Physicochemical Properties: Protocols and Best Practices
The following section outlines detailed experimental protocols for the empirical determination of the key physicochemical properties of 9-Methyl-2,5-dioxa-8-azaspiro[3.5]nonane.
Determination of pKa by Potentiometric Titration
Causality Behind Experimental Choices: Potentiometric titration is the gold standard for pKa determination due to its high accuracy and direct measurement of the equilibrium constant.[13][15] The choice of a co-solvent system is critical for compounds with limited aqueous solubility.
Experimental Workflow:
Caption: Workflow for pKa determination via potentiometric titration.
Step-by-Step Protocol:
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Preparation of Solutions:
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Prepare a 0.1 M solution of standardized hydrochloric acid (HCl).
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Prepare a 0.1 M solution of standardized sodium hydroxide (NaOH), ensuring it is carbonate-free.
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Prepare a series of co-solvent systems (e.g., 20%, 50%, 80% methanol in water).
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Sample Preparation:
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Accurately weigh approximately 10 mg of 9-Methyl-2,5-dioxa-8-azaspiro[3.5]nonane.
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Dissolve the compound in a known volume (e.g., 50 mL) of the chosen co-solvent.
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Add a precise volume of standardized HCl to ensure the amine is fully protonated.
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-
Titration:
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Calibrate a pH meter with standard buffers.
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Immerse the pH electrode in the sample solution and stir continuously.
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Add the standardized NaOH solution in small, precise increments (e.g., 0.05 mL).
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Record the pH after each addition, allowing the reading to stabilize.
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Continue the titration past the equivalence point.
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-
Data Analysis:
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Plot the recorded pH values against the volume of NaOH added.
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Determine the equivalence point from the inflection point of the titration curve (or by using the first or second derivative).
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The pKa is equal to the pH at the half-equivalence point.
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For titrations in co-solvents, the apparent pKa should be corrected to obtain the aqueous pKa.
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Determination of LogP by the Shake-Flask Method
Causality Behind Experimental Choices: The shake-flask method is a direct and reliable way to measure the partitioning of a compound between two immiscible phases.[17][18] HPLC is used for quantification due to its sensitivity and specificity.
Experimental Workflow:
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